Cas no 1519796-90-7 (2-bromo-4-chlorobenzene-1-carbothioamide)

• Product Name: 2-bromo-4-chlorobenzene-1-carbothioamide
• CAS No: 1519796-90-7
• MF: C₇H₅BrClNS
• MW: 250.543298482895
• CID: 6232600
• PubChem ID: 81593213
• Update Time: 2025-09-27

2-bromo-4-chlorobenzene-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-chlorobenzene-1-carbothioamide
• EN300-1893336
• 1519796-90-7
• AKOS020172266
• SCHEMBL19096781

• Inchi： 1S/C7H5BrClNS/c8-6-3-4(9)1-2-5(6)7(10)11/h1-3H,(H2,10,11)
• InChI Key： WSNWWTUIBSVNHG-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C(N)=S)Cl

Computed Properties

• Exact Mass: 248.90146g/mol
• Monoisotopic Mass: 248.90146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 58.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-bromo-4-chlorobenzene-1-carbothioamide

Recent Advances in the Study of 2-Bromo-4-chlorobenzene-1-carbothioamide (CAS: 1519796-90-7) and Its Applications in Chemical Biology and Medicine

2-Bromo-4-chlorobenzene-1-carbothioamide (CAS: 1519796-90-7) is a synthetic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique thiocarboxamide functional group and halogen substituents, serves as a versatile intermediate in the synthesis of various bioactive molecules. Recent studies have explored its utility in drug discovery, particularly in the development of enzyme inhibitors and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 2-bromo-4-chlorobenzene-1-carbothioamide as a precursor in the synthesis of novel kinase inhibitors. The researchers demonstrated that derivatives of this compound exhibited potent inhibitory activity against several cancer-related kinases, including EGFR and BRAF. The study highlighted the compound's ability to form stable interactions with the ATP-binding sites of these kinases, suggesting its potential as a scaffold for targeted cancer therapies.

In addition to its applications in oncology, 2-bromo-4-chlorobenzene-1-carbothioamide has shown promise in antimicrobial research. A recent publication in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a series of thiourea derivatives using this compound as a key intermediate. These derivatives displayed broad-spectrum antibacterial activity against drug-resistant strains of Staphylococcus aureus and Escherichia coli, with minimal cytotoxicity to mammalian cells. The study emphasized the importance of the bromo and chloro substituents in enhancing the compounds' binding affinity to bacterial enzymes.

From a chemical biology perspective, researchers have utilized 2-bromo-4-chlorobenzene-1-carbothioamide as a versatile building block for the development of chemical probes. Its reactive bromo group allows for facile functionalization through cross-coupling reactions, while the thiocarboxamide moiety serves as an excellent hydrogen bond donor/acceptor. A 2024 study in Chemical Science demonstrated the use of this compound in the synthesis of activity-based probes for studying cysteine proteases, providing new insights into enzyme mechanisms and inhibitor design.

The pharmacological properties of 2-bromo-4-chlorobenzene-1-carbothioamide derivatives have also been explored in recent preclinical studies. Research published in European Journal of Medicinal Chemistry in 2023 investigated the pharmacokinetic profile of several derivatives, revealing favorable absorption and metabolic stability characteristics. These findings support the continued development of this compound class as potential drug candidates, particularly for indications where targeted enzyme inhibition is desired.

Looking forward, the unique chemical properties of 2-bromo-4-chlorobenzene-1-carbothioamide (CAS: 1519796-90-7) position it as a valuable tool in medicinal chemistry and chemical biology research. Ongoing studies are exploring its application in the development of covalent inhibitors, PROTACs (proteolysis targeting chimeras), and other emerging therapeutic modalities. As synthetic methodologies continue to advance, we anticipate seeing more innovative applications of this versatile scaffold in drug discovery and biological research.